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Compound of Interest

Compound Name: SR 142948-C3-NHMe

Cat. No.: B15616320

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR 142948-C3-NHMe is a methylated derivative of SR 142948, a potent and selective non-
peptide antagonist of the neurotensin receptor 1 (NTSR1). NTSR1 is a G protein-coupled
receptor (GPCR) implicated in various physiological processes, including pain perception,
thermoregulation, and dopaminergic signaling. As an antagonist, SR 142948-C3-NHMe is a
valuable tool for investigating the physiological and pathological roles of neurotensin signaling
and for the development of novel therapeutics targeting this pathway.

These application notes provide detailed protocols for the preparation of stock solutions of SR
142948-C3-NHMe for in vitro and in vivo research applications.

Physicochemical and Solubility Data

A summary of the key physicochemical properties of SR 142948-C3-NHMe is provided in the
table below. While specific quantitative solubility data for SR 142948-C3-NHMe is limited,
information for the parent compound SR 142948 is included for reference. It is recommended
to perform small-scale solubility tests before preparing large volumes of stock solutions.
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Property SR 142948-C3-NHMe SR 142948 (for reference)
Molecular Formula C42H58N606 C39H51N506
Molecular Weight 742.95 g/mol [1] 685.86 g/mol [2]
Appearance Solid[1] Solid
Purity >97% (HPLC)[2]
Solubility in DMSO Soluble (qualitative)[3] Soluble to 75 mM[2]
Solubility in Water Soluble to 25 mM[2]
Storage (Powder) 20°C Tor3 years, 4°C for2 Store at +4°C[2]
years[1]

-80°C for 6 months, -20°C for1  -80°C for 6 months, -20°C for 1

Storage (in Solvent)
month[3] month[3]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SR 142948-C3-NHMe in
dimethyl sulfoxide (DMSO).

Materials:

SR 142948-C3-NHMe powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:
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Weighing the Compound: Carefully weigh out the desired amount of SR 142948-C3-NHMe
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 7.43 mg of the compound (Molecular Weight = 742.95 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
compound. For a 10 mM solution with 7.43 mg of compound, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously to facilitate dissolution. If necessary, sonicate the
solution in a water bath for a few minutes to ensure the compound is completely dissolved.
Visually inspect the solution to confirm there are no undissolved patrticles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months)[3].

Preparation of an In Vivo Formulation

This protocol provides a method for preparing a formulation of SR 142948-C3-NHMe suitable

for in vivo administration, such as intraperitoneal (i.p.) or intravenous (i.v.) injection. This

formulation uses a co-solvent system to enhance solubility in an aqueous vehicle.

Materials:

SR 142948-C3-NHMe 10 mM DMSO stock solution
PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile saline (0.9% NacCl)

Sterile conical tubes

Procedure:

Solvent Preparation: Prepare the vehicle by mixing the solvents in the following ratio: 10%
DMSO, 40% PEG300, 5% Tween 80, and 45% saline.
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o Compound Addition: To prepare a 1 mg/mL final concentration, for example, take the
appropriate volume of the 10 mM DMSO stock solution of SR 142948-C3-NHMe.

e Mixing: Add the DMSO stock solution to the PEG300 and mix thoroughly. Then, add the
Tween 80 and mix again until the solution is clear. Finally, add the saline and mix to achieve
a homogeneous solution.

o Final Preparation: The final solution should be clear. If any precipitation is observed, the
concentration may be too high for this vehicle. The solution should be freshly prepared
before each experiment.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the workflow for preparing a stock solution of SR 142948-C3-
NHMe.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15616320?utm_src=pdf-body
https://www.benchchem.com/product/b15616320?utm_src=pdf-body
https://www.benchchem.com/product/b15616320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Workflow for SR 142948-C3-NHMe Stock Solution Preparation
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Caption: Workflow for preparing SR 142948-C3-NHMe stock solution.

Neurotensin Receptor 1 (NTSR1) Signaling Pathway

SR 142948-C3-NHMe acts as an antagonist at the Neurotensin Receptor 1 (NTSR1). The
following diagram illustrates the canonical signaling pathway initiated by the binding of the
endogenous ligand, neurotensin, to NTSR1, which is blocked by SR 142948-C3-NHMe.
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NTSR1 Signaling Pathway and Point of Antagonism
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Caption: NTSR1 signaling pathway and the antagonistic action of SR 142948-C3-NHMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15616320?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616320?utm_src=pdf-body
https://www.benchchem.com/product/b15616320?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. SR 142948-C3-NHMe | Neurotensin Receptor | 1613265-52-3 | Invivochem
[invivochem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing SR
142948-C3-NHMe Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616320#preparing-sr-142948-c3-nhme-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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